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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680 Get Quote

An In-depth Technical Guide to Orthoperiodic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of orthoperiodic acid (H₅IO₆). It includes quantitative data, summaries of

experimental protocols, and visualizations of key chemical processes to serve as a valuable

resource for professionals in research and development.

Physical Properties
Orthoperiodic acid is a white, odorless, and hygroscopic crystalline solid.[1] It is the fully

hydrated form of periodic acid and is notable for its solubility in water and alcohols.[1][2][3][4]

Table 1: Physical and Structural Properties of Orthoperiodic Acid
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Property Value References

Chemical Formula H₅IO₆ [2][5][6]

Molar Mass 227.94 g/mol [1][2][7]

Appearance
Colorless or white crystalline

solid
[1][2][6]

Melting Point 122-128.5 °C (decomposes) [1][2][8]

Solubility Soluble in water and alcohols [1][2][4]

Crystal System Monoclinic [2][5][9]

Space Group P2₁/n [2][5][9]

Structure

Slightly deformed IO₆

octahedra linked by bridging

hydrogens

[2][5][9]

I-O Bond Distances
Five bonds: 1.87–1.91 Å; One

bond: 1.78 Å
[2][9][10]

Chemical Properties
Orthoperiodic acid is a powerful oxidizing agent, with iodine in its highest oxidation state of

+7.[1][2][5] It is a weak polyprotic acid with several dissociation constants.

Table 2: Acidity of Orthoperiodic Acid

Dissociation Step Equation pKₐ References

First H₅IO₆ ⇌ H₄IO₆⁻ + H⁺ 3.29 [5][11]

Second
H₄IO₆⁻ ⇌ H₃IO₆²⁻ +

H⁺
8.31 [5]

Third
H₃IO₆²⁻ ⇌ H₂IO₆³⁻ +

H⁺
11.60 [5]
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Thermal Decomposition
Orthoperiodic acid is thermally unstable. Upon heating, it undergoes dehydration to form

metaperiodic acid (HIO₄) and subsequently decomposes to iodine pentoxide (I₂O₅) at higher

temperatures.[2][5]

Orthoperiodic Acid (H₅IO₆)

Metaperiodic Acid (HIO₄)
100 °C, reduced pressure

(-2 H₂O)

Water (H₂O)

Iodine Pentoxide (I₂O₅)~150 °C

Oxygen (O₂)

Click to download full resolution via product page

Thermal decomposition pathway of orthoperiodic acid.

Oxidative Cleavage of Vicinal Diols (Malaprade Reaction)
A key reaction of orthoperiodic acid is the oxidative cleavage of vicinal diols (1,2-diols) to form

two aldehyde or ketone fragments.[2][6][7] This reaction, known as the Malaprade reaction, is

highly valuable in carbohydrate chemistry and for labeling saccharides.[1][2] The reaction

proceeds through a cyclic periodate ester intermediate.
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Workflow for the Malaprade reaction.

Experimental Protocols
Laboratory Synthesis of Orthoperiodic Acid
A standard laboratory-scale synthesis involves the reaction of a barium orthoperiodate salt with

nitric acid.[1][2]

Methodology Summary:

Reaction: Tribarium dihydrogen orthoperiodate (Ba₃(H₂IO₆)₂) is treated with nitric acid

(HNO₃).

Precipitation: Barium nitrate (Ba(NO₃)₂), which has low solubility in the acidic medium,

precipitates out of the solution.

Separation: The barium nitrate precipitate is removed by filtration.
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Isolation: The remaining solution containing orthoperiodic acid is concentrated to induce

crystallization.

Start: Ba₃(H₂IO₆)₂ + HNO₃

Reaction in Solution

Filtration

Precipitate: Ba(NO₃)₂

Solid

Filtrate: H₅IO₆ Solution

Liquid

Concentration & Crystallization

Product: Crystalline H₅IO₆

Click to download full resolution via product page

Laboratory synthesis workflow for orthoperiodic acid.

Industrial Production
On an industrial scale, orthoperiodic acid is typically produced through the oxidation of

sodium iodate.[2][12]

Methodology Summary: Two primary methods are employed:
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Electrochemical Oxidation: A solution of sodium iodate in alkaline conditions is oxidized at a

lead dioxide (PbO₂) anode.[2][5][12]

Chemical Oxidation: Sodium iodate is treated with chlorine gas under alkaline conditions.[2]

[12]

Safety and Handling
Orthoperiodic acid is a strong oxidizing agent and is corrosive.[11][13] It can cause severe

skin burns and eye damage.[13][14] Contact with combustible materials may lead to fire.[13]

[14]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[15] Wear

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

[14]

Storage: Store in a tightly closed container in a cool, dry place away from combustible

materials and reducing agents.[6][14][15] The substance is hygroscopic and light-sensitive.

[4]

Disposal: Neutralize with a suitable base before disposal, in accordance with local

regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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